N-isopentyl-6-isopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• Molecular Formula: C17H26N4O
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 1,3-dimethyl-N-(3-methylbutyl)-6-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C17H26N4O/c1-10(2)7-8-18-17(22)13-9-14(11(3)4)19-16-15(13)12(5)20-21(16)6/h9-11H,7-8H2,1-6H3,(H,18,22)
• InChI Key: VUPRJWNYJCRRDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C(C)C)C(=O)NCCC(C)C)C

Description

N-isopentyl-6-isopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a heterocyclic compound that belongs to the pyrazolo[3,4-b]pyridine familyThe presence of multiple nitrogen atoms in the structure makes it a privileged scaffold in medicinal chemistry, offering opportunities for diverse biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-isopentyl-6-isopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide typically involves the condensation of 5-aminopyrazoles with α-oxoketene dithioacetals, catalyzed by trifluoracetic acid. This method allows for the formation of the pyrazolo[3,4-b]pyridine core structure. Subsequent modifications, such as reductive desulfurization, hydrolysis of esters, and Suzuki coupling with aryl boronic acids, can be employed to introduce various substituents at different positions on the core structure .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and scalable purification techniques to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N-isopentyl-6-isopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: Introduction of oxygen atoms to form oxides or hydroxides.

Reduction: Removal of oxygen or addition of hydrogen to form reduced derivatives.

Substitution: Replacement of one substituent with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like halogens (Cl₂, Br₂) and organometallic compounds (Grignard reagents) are employed under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amines or alcohols. Substitution reactions can introduce various functional groups, enhancing the compound’s chemical diversity .

Scientific Research Applications

N-isopentyl-6-isopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing novel heterocyclic compounds with potential biological activities.

Biology: Investigated for its role in modulating biological pathways and interactions with biomolecules.

Medicine: Explored for its potential as an antituberculotic agent, showing promising activity against Mycobacterium tuberculosis.

Industry: Utilized in the development of new materials and chemical processes due to its versatile chemical properties.

Mechanism of Action

The mechanism of action of N-isopentyl-6-isopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide involves its interaction with specific molecular targets and pathways. For instance, it has been shown to bind to Pantothenate Synthetase from Mycobacterium tuberculosis, inhibiting its activity and thereby exerting antituberculotic effects. The compound’s structure allows it to form hydrogen bonds and hydrophobic interactions with the target enzyme, disrupting its function .

Comparison with Similar Compounds

Similar Compounds

Etazolate: Used for reducing anxiety and convulsions.

Tracazolate: Another anxiolytic agent.

Cartazolate: Known for its anticonvulsant properties.

Uniqueness

N-isopentyl-6-isopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide stands out due to its specific substituents, which confer unique chemical and biological properties.